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Compound of Interest

Compound Name: Dilithium sulphite

Cat. No.: B076109 Get Quote

CAS Number: 13453-87-7

This technical guide provides a comprehensive overview of dilithium sulfite (Li₂SO₃), a

compound of interest in various research and development sectors. This document is intended

for researchers, scientists, and drug development professionals, offering available data on its

properties, safety, and handling, alongside insights into its role in synthetic chemistry.

Physicochemical and Safety Data
A comprehensive Safety Data Sheet (SDS) specifically for dilithium sulfite is not readily

available in public databases. The safety information presented is therefore compiled from

various sources and should be interpreted with caution. For detailed safety protocols, it is

advisable to consult the SDS of the closely related compound, lithium sulfate, while noting the

chemical differences.

Physical and Chemical Properties
The known physical and chemical properties of dilithium sulfite are summarized in the table

below.
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Property Value Reference

CAS Number 13453-87-7

Molecular Formula Li₂SO₃

Molar Mass 93.945 g/mol [1]

Appearance White, crystalline substance

Solubility in Water 24.2 g/100 g of solvent [1]

Melting Point 445 °C [1]

Decomposition Temperature 445 °C [1]

Safety and Hazard Information
Due to the absence of a specific SDS for dilithium sulfite, the following hazard information is

based on general chemical knowledge and data for analogous compounds.

Hazard Category GHS Classification Precautionary Statements

Acute Toxicity
Not classified (Data not

available)
P264, P270

Skin Corrosion/Irritation
Not classified (Data not

available)
P280

Serious Eye Damage/Irritation
Not classified (Data not

available)
P305+P351+P338

Specific target organ toxicity —

single exposure

May cause respiratory irritation

(H335)

P261, P271, P304+P340,

P312, P403+P233, P405,

P501

Note: The GHS classification is based on information available on the compound's Wikipedia

page and may not be comprehensive.

Experimental Protocols
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Detailed experimental protocols involving dilithium sulfite are not widely published. However, its

use as a precursor in the synthesis of other compounds, such as lithium sulfide (Li₂S), has

been described.

Synthesis of Lithium Sulfide
Dilithium sulfite can be utilized as a sulfur and lithium source in the preparation of lithium

sulfide, a critical material in the development of lithium-sulfur batteries. A patented method

describes the following general procedure:

Mixing and Grinding: A sulfur source, such as dilithium sulfite, is mixed and ground with a

lithium source. During the grinding process, hydrazine hydrate is added.

Reaction: The redox reaction is carried out in the presence of the reducing agent (hydrazine

hydrate) to facilitate the conversion to lithium sulfide.

Purification: The resulting mixture undergoes vacuum defoaming treatment and drying to

purify the lithium sulfide product.

Signaling Pathways and Drug Development
Based on available scientific literature, there is no significant evidence to suggest the direct

involvement of dilithium sulfite in biological signaling pathways or its application in drug

development. Its primary area of research interest appears to be in materials science,

particularly for energy storage applications.

Visualized Workflow
The following diagram illustrates the generalized workflow for the synthesis of lithium sulfide

using dilithium sulfite as a potential starting material, as described in the patent literature.
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Preparation of Lithium Sulfide

Mixing and Grinding of Starting Materials
(Dilithium Sulfite and Lithium Source)

Addition of Hydrazine Hydrate
(Reducing Agent)

Redox Reaction

Vacuum Defoaming and Drying

Purified Lithium Sulfide Product

Click to download full resolution via product page

Caption: Synthesis of Lithium Sulfide from Dilithium Sulfite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076109#dilithium-sulfite-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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